Cas no 690221-98-8 (1-(2,6-Dichloro-benzylamino)-propan-2-ol)

• Product Name: 1-(2,6-Dichloro-benzylamino)-propan-2-ol
• CAS No: 690221-98-8
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 3084232
• PubChem ID: 2772088
• Update Time: 2025-05-22

1-(2,6-Dichloro-benzylamino)-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-Dichloro-benzylamino)-propan-2-ol
• SCHEMBL9096823
• AKOS002614931
• AKOS017269291
• VS-02615
• STK298905
• SR-01000270315
• EN300-167238
• SR-01000270315-1
• CS-0276179
• 1-[(2,6-dichlorobenzyl)amino]propan-2-ol
• 1-((2,6-Dichlorobenzyl)amino)propan-2-ol
• 1-[(2,6-dichlorophenyl)methylamino]propan-2-ol
• 1-[(2,6-DICHLOROBENZYL)AMINO]-2-PROPANOL
• 690221-98-8
• 1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol
• BBL010681

• Inchi： 1S/C10H13Cl2NO/c1-7(14)5-13-6-8-9(11)3-2-4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： BNJMFYUVZZATLR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CNCC(C)O)Cl

Computed Properties

• Exact Mass: 233.0374194Da
• Monoisotopic Mass: 233.0374194Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(2,6-Dichloro-benzylamino)-propan-2-ol

Comprehensive Guide to 1-(2,6-Dichloro-benzylamino)-propan-2-ol (CAS No. 690221-98-8): Properties, Applications, and Market Insights

1-(2,6-Dichloro-benzylamino)-propan-2-ol (CAS No. 690221-98-8) is a specialized organic compound with a wide range of applications in pharmaceutical and chemical research. This compound, featuring a dichloro-benzylamino group attached to a propan-2-ol backbone, has garnered significant attention due to its unique structural properties and potential uses. Researchers and industry professionals frequently search for this compound under variations such as 1-(2,6-dichlorobenzylamino)-2-propanol or 2,6-dichloro-N-(2-hydroxypropyl)benzylamine, highlighting its relevance in modern chemistry.

The molecular structure of 1-(2,6-Dichloro-benzylamino)-propan-2-ol includes a benzylamine moiety substituted with two chlorine atoms at the 2 and 6 positions, coupled with a hydroxypropyl chain. This configuration imparts distinct chemical properties, such as moderate polarity and solubility in organic solvents like ethanol and dimethyl sulfoxide (DMSO). Such characteristics make it a valuable intermediate in synthesizing more complex molecules, particularly in drug discovery and material science. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact.

One of the most searched questions about CAS No. 690221-98-8 relates to its applications in pharmaceutical intermediates. The compound serves as a key building block for developing bioactive molecules, including potential antimicrobial agents and central nervous system (CNS) modulators. Its dichloro-substituted aromatic ring enhances binding affinity to biological targets, a feature exploited in medicinal chemistry. Additionally, its propan-2-ol group offers flexibility for further functionalization, aligning with the growing demand for structure-activity relationship (SAR) studies in drug design.

Market dynamics for 1-(2,6-Dichloro-benzylamino)-propan-2-ol reflect its niche yet expanding role. Suppliers and manufacturers often highlight its high purity (≥98%) and compliance with Good Manufacturing Practices (GMP) to cater to pharmaceutical clients. With the rise of custom synthesis services, this compound is increasingly requested for small-scale research and preclinical trials. Analysts note that regions like North America and Europe dominate demand due to robust R&D infrastructure, while Asia-Pacific markets are catching up, driven by cost-effective production capabilities.

From a regulatory standpoint, 690221-98-8 is not classified as hazardous under major chemical inventories like REACH or TSCA, making it accessible for research use. However, proper handling protocols—such as using personal protective equipment (PPE) and working in well-ventilated areas—are recommended due to its potential irritant properties. These safety considerations are frequently addressed in technical datasheets and material safety guidelines, which are top search queries among laboratory personnel.

Innovations in synthetic methodology have further propelled interest in this compound. Recent publications describe catalytic approaches to reduce byproducts during its preparation, resonating with the broader shift toward sustainable chemistry. Such advancements align with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those targeting responsible consumption and production. Researchers also explore its derivatives for advanced material applications, such as polymer additives or ligands in coordination chemistry.

For those sourcing 1-(2,6-Dichloro-benzylamino)-propan-2-ol, factors like batch-to-batch consistency, analytical documentation (e.g., HPLC and NMR spectra), and supplier reliability are critical. Online procurement platforms often feature this compound under categories like fine chemicals or pharma intermediates, with filters for CAS number searches to streamline purchasing. The compound’s pricing is influenced by raw material costs and scale of production, with bulk orders typically offering cost advantages.

In summary, 1-(2,6-Dichloro-benzylamino)-propan-2-ol (CAS No. 690221-98-8) exemplifies the intersection of specialty chemistry and applied research. Its versatility in drug development, coupled with evolving synthetic techniques, ensures its continued relevance. As the scientific community prioritizes efficiency and sustainability, this compound is poised to remain a focal point in both academic and industrial settings.